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Compound of Interest

Compound Name: Moretane

Cat. No.: B075730 Get Quote

Essential Safety Protocols for Handling Moretane
For laboratory professionals engaged in research and development, ensuring safety during the

handling of chemical compounds is paramount. This document provides crucial safety and

logistical information for the handling of Moretane (C30H52), a hopane, to minimize risk and

ensure safe operational and disposal procedures. While a specific Safety Data Sheet (SDS) for

Moretane is not readily available, its classification as a hydrocarbon informs the following

safety recommendations.

Physicochemical Data Summary
Understanding the physical and chemical properties of Moretane is the first step in safe

handling. The following table summarizes key quantitative data for this compound.[1][2][3]
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Property Value Source

Molecular Formula C30H52 PubChem[1]

Molecular Weight 412.7 g/mol PubChem[1]

IUPAC Name

(3S,3aS,5aR,5bR,7aS,11aS,1

1bR,13aR,13bS)-5a,5b,8,8,11

a,13b-hexamethyl-3-propan-2-

yl-

1,2,3,3a,4,5,6,7,7a,9,10,11,11

b,12,13,13a-

hexadecahydrocyclopenta[a]ch

rysene

PubChem[1]

CAS Number 1176-44-9 PubChem[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate potential hazards when handling

Moretane. The following table outlines the recommended PPE, categorized by the level of

protection required for different laboratory procedures.

Protection Level Recommended PPE

Standard Laboratory Handling
Safety glasses with side shields, nitrile gloves,

and a lab coat.

Procedures with Aerosol Risk

A full-face shield, chemical-resistant gloves

(e.g., neoprene or Viton), and a chemical-

resistant apron over a lab coat.

Emergency (e.g., Spill)

A self-contained breathing apparatus (SCBA), a

fully encapsulated chemical- and vapor-

protective suit, and inner and outer chemical-

resistant gloves.[4]

Logical Workflow for PPE Selection
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The selection of appropriate PPE is a critical step that should be based on a thorough risk

assessment of the planned experimental protocol.

Risk Assessment PPE Selection Post-Procedure

Identify Experimental Protocol Assess Potential Hazards
(Inhalation, Dermal, Ingestion)

Analyze
Determine Potential Exposure Level

Evaluate Select Appropriate PPE
(Based on Hazard and Exposure)

Inform Use PPE Correctly
Implement

Decontaminate or Dispose of PPEComplete End of Process

Click to download full resolution via product page

Caption: A logical workflow for the selection and use of Personal Protective Equipment (PPE).

Operational and Disposal Plans
Safe laboratory practices extend beyond the immediate handling of chemicals to include

comprehensive operational and disposal plans.

Standard Operating Procedure (SOP) for Handling
Moretane

Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. The work area, typically a chemical fume hood, should be clean and uncluttered.

Handling:

Always handle Moretane in a well-ventilated area, preferably within a certified chemical

fume hood, to minimize inhalation exposure.

Avoid direct contact with skin and eyes by wearing appropriate PPE.

Use non-sparking tools and equipment, as hydrocarbons can be flammable.

Storage: Store Moretane in a tightly sealed, properly labeled container in a cool, dry, and

well-ventilated area away from incompatible substances such as strong oxidizing agents.[5]
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Spill Response:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

For larger spills, evacuate the area and follow emergency procedures.

Disposal: Dispose of Moretane and any contaminated materials as hazardous chemical

waste in accordance with local, state, and federal regulations. Do not pour down the drain.[6]

Waste Disposal Workflow
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.
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Experiment Complete

Collect Moretane Waste
(Solid and Liquid)

Segregate from Incompatible Waste

Label Waste Container
(Contents, Date, Hazards)

Store in Designated
Hazardous Waste Area

Arrange for Professional Disposal

Disposal Complete

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe disposal of Moretane waste.

By adhering to these guidelines, researchers, scientists, and drug development professionals

can handle Moretane with a high degree of safety, ensuring the protection of both laboratory

personnel and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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